Cas no 1270306-26-7 (2-amino-2-4-(trifluoromethyl)pyridin-3-ylacetic acid)

• Product Name: 2-amino-2-4-(trifluoromethyl)pyridin-3-ylacetic acid
• CAS No: 1270306-26-7
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 5990908
• PubChem ID: 165791319
• Update Time: 2025-05-19

2-amino-2-4-(trifluoromethyl)pyridin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-4-(trifluoromethyl)pyridin-3-ylacetic acid
• EN300-1937535
• 1270306-26-7
• 2-amino-2-[4-(trifluoromethyl)pyridin-3-yl]acetic acid

• Inchi： 1S/C8H7F3N2O2/c9-8(10,11)5-1-2-13-3-4(5)6(12)7(14)15/h1-3,6H,12H2,(H,14,15)
• InChI Key： QKPWSQIWCVSROJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C(C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 220.04596196g/mol
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-2-4-(trifluoromethyl)pyridin-3-ylacetic acid

2-Amino-2-(4-(Trifluoromethyl)pyridin-3-yl)acetic Acid (CAS No. 1270306-26-7): A Comprehensive Overview

2-Amino-2-(4-(trifluoromethyl)pyridin-3-yl)acetic acid (CAS No. 1270306-26-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TFMPA, is characterized by its distinct chemical structure, which includes a trifluoromethyl group and a pyridine ring, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-amino-2-(4-(trifluoromethyl)pyridin-3-yl)acetic acid is defined by its molecular formula, C₉H₈F₃N₂O₂. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacokinetic behavior. The pyridine ring, on the other hand, provides additional functionalities that can be exploited for various medicinal purposes.

In recent years, TFMPA has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of specific enzymes and receptors. For instance, research has shown that TFMPA can act as a potent inhibitor of certain kinases, which are enzymes involved in various cellular signaling pathways. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Beyond its enzymatic modulation capabilities, TFMPA has also been explored for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a valuable lead compound for the development of new anti-inflammatory drugs that could offer improved efficacy and reduced side effects compared to existing treatments.

The pharmacokinetic properties of TFMPA have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use in therapeutic applications. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

In addition to its therapeutic potential, TFMPA has also been investigated for its use in diagnostic imaging. The trifluoromethyl group in the molecule can be labeled with radioactive isotopes, making it suitable for positron emission tomography (PET) imaging. This application could provide valuable insights into disease progression and treatment response, thereby enhancing the overall effectiveness of medical interventions.

The synthesis of 2-amino-2-(4-(trifluoromethyl)pyridin-3-yl)acetic acid has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 4-(trifluoromethyl)pyridine with an appropriate amino acid derivative under controlled conditions. These synthetic methods have been refined to ensure high efficiency and scalability, making it feasible to produce large quantities of the compound for both research and commercial purposes.

In conclusion, 2-amino-2-(4-(trifluoromethyl)pyridin-3-yl)acetic acid (CAS No. 1270306-26-7), or TFMPA, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities and favorable pharmacokinetic properties, positions it as a promising candidate for the development of novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new applications and optimize its use in various medical contexts.